3-bromo-5-(chloromethyl)-2-methylthiophene
Overview
Description
3-Bromo-5-(chloromethyl)-2-methylthiophene, also known as 3-Br-5-Cl-2-Me-T, is an organic compound belonging to the class of thiophenes. It is a colorless, volatile liquid with a molecular weight of 211.54 g/mol. It is a versatile compound with diverse applications in the pharmaceutical, food, and chemical industries. It has been studied extensively for its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
3-bromo-5-(chloromethyl)-2-methylthiopheneMe-T has been extensively studied for its potential applications in scientific research. It has been found to be a useful reagent in the synthesis of various biologically active compounds, such as antibiotics, antifungals, and antiviral agents. It has also been used in the synthesis of pharmaceuticals, including anti-inflammatory, anti-cancer, and anti-diabetic drugs. In addition, 3-bromo-5-(chloromethyl)-2-methylthiopheneMe-T has been used in the synthesis of a variety of novel materials, such as polymers and nanomaterials.
Mechanism of Action
The mechanism of action of 3-bromo-5-(chloromethyl)-2-methylthiopheneMe-T is not well understood. However, it is believed that it acts as an electrophilic reagent in the Friedel-Crafts acylation reaction. This reaction involves the formation of a covalent bond between the acyl halide and the aromatic ring. The acyl halide is protonated by the acid catalyst, which facilitates the formation of the covalent bond. The resulting product is 3-bromo-5-(chloromethyl)-2-methylthiopheneMe-T.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-5-(chloromethyl)-2-methylthiopheneMe-T have not been studied extensively. However, it has been suggested that it may have an anti-inflammatory effect due to its ability to inhibit the production of pro-inflammatory cytokines. In addition, it has been shown to have anti-cancer effects in vitro, although further research is needed to confirm these findings.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-bromo-5-(chloromethyl)-2-methylthiopheneMe-T in lab experiments is its stability. It has a relatively low boiling point and is highly volatile, making it easy to handle and store. In addition, it is a relatively inexpensive reagent, making it a cost-effective choice for lab experiments. However, it is important to note that 3-bromo-5-(chloromethyl)-2-methylthiopheneMe-T is a highly reactive compound and should be handled with caution.
Future Directions
Future research on 3-bromo-5-(chloromethyl)-2-methylthiopheneMe-T should focus on its potential applications in drug development. Additionally, further research should be conducted to better understand its biochemical and physiological effects. Finally, research should be conducted to investigate the potential of 3-bromo-5-(chloromethyl)-2-methylthiopheneMe-T as a reagent in the synthesis of novel materials, such as polymers and nanomaterials.
Synthesis Methods
The synthesis of 3-bromo-5-(chloromethyl)-2-methylthiopheneMe-T is usually achieved through a Friedel-Crafts acylation reaction. This involves the reaction of an acyl halide with an aromatic ring containing a substituent group. The acyl halide used in this reaction is 3-bromo-5-chloromethyl-2-methylthiophene-2-carboxylic acid chloride, which is then reacted with a suitable aromatic ring. The reaction is usually carried out in the presence of an acid catalyst, such as aluminum chloride or ferric chloride. The product of this reaction is 3-bromo-5-(chloromethyl)-2-methylthiopheneMe-T.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-5-(chloromethyl)-2-methylthiophene involves the chlorination of 2-methylthiophene followed by bromination of the resulting 5-chloro-2-methylthiophene.", "Starting Materials": [ "2-methylthiophene", "Chlorine gas", "Bromine" ], "Reaction": [ "Chlorination of 2-methylthiophene using chlorine gas in the presence of a catalyst such as iron(III) chloride to yield 5-chloro-2-methylthiophene.", "Bromination of 5-chloro-2-methylthiophene using bromine in the presence of a catalyst such as iron(III) bromide to yield 3-bromo-5-(chloromethyl)-2-methylthiophene." ] } | |
CAS RN |
1603106-34-8 |
Molecular Formula |
C6H6BrClS |
Molecular Weight |
225.5 |
Purity |
95 |
Origin of Product |
United States |
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